Cas no 27397-05-3 (Octanediamide,N1,N1,N8,N8-tetramethyl-)

Octanediamide,N1,N1,N8,N8-tetramethyl- structure
27397-05-3 structure
Product Name:Octanediamide,N1,N1,N8,N8-tetramethyl-
CAS No:27397-05-3
MF:C12H24N2O2
MW:228.331163406372
CID:258139
PubChem ID:168692
Update Time:2025-04-19

Octanediamide,N1,N1,N8,N8-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • Octanediamide,N1,N1,N8,N8-tetramethyl-
    • Tetramethylsuberamide
    • BRN 1911227
    • Octanediamide, N,N,N',N'-tetramethyl-
    • n,n,n',n'-tetramethyloctanediamide
    • DTXSID50950081
    • SCHEMBL3189950
    • 27397-05-3
    • N,N,N',N'-TETRAMETHYLSUBERAMIDE
    • Suberamide, N,N,N',N'-tetramethyl-
    • N~1~,N~1~,N~8~,N~8~-Tetramethyloctanediamide
    • N, N, N', N'-tetramethyloctanediamide
    • AKOS024341112
    • Inchi: 1S/C12H24N2O2/c1-13(2)11(15)9-7-5-6-8-10-12(16)14(3)4/h5-10H2,1-4H3
    • InChI Key: OLJJVAJUHCXYHL-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCC(N(C)C)=O)N(C)C

Computed Properties

  • Exact Mass: 228.18392
  • Monoisotopic Mass: 228.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 9
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • Density: 1.0136 (rough estimate)
  • Boiling Point: 370.15°C (rough estimate)
  • Refractive Index: 1.4560 (estimate)
  • PSA: 40.62
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